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Compound of Interest

Compound Name: 6-(2-Methoxyphenyl)pyridin-3-ol

Cat. No.: B582179 Get Quote

Essential Safety and Handling Guide for 6-(2-
Methoxyphenyl)pyridin-3-ol
Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 6-(2-
Methoxyphenyl)pyridin-3-ol. The following information is synthesized from the SDSs of

structurally similar compounds, including 6-(2-Methoxy-5-methylphenyl)pyridin-3-ol and 6-(3-

Methoxyphenyl)pyridin-3-ol, as well as general safety guidelines for pyridine derivatives.

Researchers should handle this compound with caution and perform a thorough risk

assessment before commencing any experimental work.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 6-(2-Methoxyphenyl)pyridin-3-ol. Adherence to

these procedures is vital for ensuring laboratory safety and experimental integrity.

Hazard Identification and Precautionary Measures
Based on data from similar compounds, 6-(2-Methoxyphenyl)pyridin-3-ol is anticipated to

pose the following hazards:

Skin Irritation: May cause redness, itching, and inflammation upon contact.[1][2]

Serious Eye Irritation: Can lead to redness, pain, and potential damage to the eyes.[1][2]

Respiratory Irritation: Inhalation of dust or fumes may irritate the respiratory system.[1][2]
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Signal Word: Warning[1][2]

Precautionary Statements:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Wash skin thoroughly after handling.[1][2]

Use only outdoors or in a well-ventilated area.[1][2]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]

Store in a well-ventilated place and keep the container tightly closed.[1][2]

Store locked up.[1][2]

Dispose of contents/container to an approved waste disposal plant.[1][2]

Quantitative Data
Due to the absence of experimental data for 6-(2-Methoxyphenyl)pyridin-3-ol, the following

table includes computed properties for structurally related compounds to provide an estimation

of their physical and chemical characteristics.

Property
6-(3-
Methoxyphenyl)pyr
idin-3-ol

(2-
Methoxyphenyl)pro
panedial

3-(4-
Methoxyphenyl)-1-
propanol

Molecular Formula C12H11NO2 C10H10O3 C10H14O2

Molecular Weight
Not specified in

search results
178.18 g/mol 166.22 g/mol

CAS Number 1312339-14-2 1057670-79-7 5406-18-8

Note: The data presented above is for structurally similar compounds and should be used for

estimation purposes only.
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Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Always handle 6-(2-Methoxyphenyl)pyridin-3-ol inside a certified chemical fume hood to

minimize inhalation exposure.[3]

Ensure an emergency eyewash station and safety shower are readily accessible and within

a 10-second travel distance.[4]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]

Hand Protection: Wear nitrile or neoprene gloves. Avoid latex gloves. Always check the

manufacturer's glove compatibility chart.[3]

Body Protection: A fully buttoned lab coat is mandatory. For larger quantities or tasks with a

higher risk of splashing, consider a chemical-resistant apron.[4]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator with an appropriate filter for organic vapors and

particulates is required. All personnel requiring a respirator must be medically cleared and fit-

tested.[4]

3. Handling and Storage:

Handling:

Avoid direct contact with the skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the handling area.[6]

Minimize dust generation.[2]

Use spark-proof tools and explosion-proof equipment if the compound is flammable.[5]

Ground and bond containers when transferring material.[5]
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Storage:

Store in a tightly closed, properly labeled container.[2][4]

Keep in a cool, dry, and well-ventilated area.[3][4]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[6]

Protect from direct sunlight and sources of ignition.[4]

Disposal Plan
Waste Collection:

Collect all waste containing 6-(2-Methoxyphenyl)pyridin-3-ol in a designated,

compatible, and clearly labeled hazardous waste container.[4]

Do not mix with other waste streams unless compatibility has been confirmed.

Disposal Procedure:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Do not dispose of down the drain or in regular trash.[2]

Emergency Procedures
In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected

skin with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[3]

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate medical attention.[4]
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In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

If the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

In Case of Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[7]

In Case of a Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an

inert absorbent material like sand or vermiculite. Collect the absorbed material into a sealed

container for disposal. Ventilate the area and wash the spill site after material pickup is

complete. For large spills, contact your institution's environmental health and safety

department.

Visual Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 6-(2-
Methoxyphenyl)pyridin-3-ol.
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Caption: Safe handling workflow for 6-(2-Methoxyphenyl)pyridin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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